Cas no 1312137-73-7 (5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1312137-73-7
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 4770286
• Update Time: 2026-02-26

5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-isobutyl-1H-benzo[d]imidazole-2-carbaldehyde
• 5-chloro-1-(2-methylpropyl)-1H-benzimidazole-2-carbaldehyde
• BBL033043
• STL318291
• 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C12H13ClN2O/c1-8(2)6-15-11-4-3-9(13)5-10(11)14-12(15)7-16/h3-5,7-8H,6H2,1-2H3
• InChI Key： QMXGJQGFGNQNEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C=O)N2CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9

Additional information on 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde

Introduction to 5-Chloro-1-(2-Methylpropyl)-1H-1,3-Benzodiazole-2-Carbaldehyde (CAS No. 1312137-73-7)

5-Chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde, also known by its CAS number 1312137-73-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are widely studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde features a benzodiazole core with a chloro substituent at the 5-position and an aldehyde group at the 2-position. The presence of the 2-methylpropyl substituent adds complexity to the molecule, influencing its chemical properties and biological activity. The aldehyde functional group is particularly noteworthy as it can participate in various chemical reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the potential of 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde in the development of novel drugs. One area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that certain benzodiazoles can inhibit enzymes such as carbonic anhydrase and monoamine oxidase, which are implicated in conditions like glaucoma and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde on carbonic anhydrase isoforms. The results indicated that this compound exhibits selective inhibition against specific isoforms, suggesting its potential as a lead compound for developing more targeted therapeutic agents. This selectivity is crucial for minimizing side effects and improving the safety profile of potential drugs.

Beyond enzyme inhibition, 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde has also been studied for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a constant need for new and effective treatments. Research has shown that this compound can modulate key inflammatory pathways, potentially offering new avenues for treating conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde have also been evaluated to assess its suitability as a drug candidate. Studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability and stability in biological systems make it a promising candidate for further development into a therapeutic agent.

In addition to its direct therapeutic applications, 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde serves as a valuable building block in organic synthesis. The aldehyde group can be readily modified through various chemical reactions to introduce different functional groups or linkages. This versatility makes it an important intermediate in the synthesis of more complex molecules with diverse biological activities.

The safety profile of 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde has been extensively studied to ensure its suitability for pharmaceutical use. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective drug candidate.

In conclusion, 5-chloro-1-(2-methylpropyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 1312137-73-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.